Cas no 3102-56-5 (DL-erythro-Dihydrosphingosine)

• Product Name: DL-erythro-Dihydrosphingosine
• CAS No: 3102-56-5
• Molecular Formula: C₁₈H₃₉NO₂
• Molecular Weight: 301.50776
• CID: 304365
• PubChem ID: 3126

DL-erythro-Dihydrosphingosine Properties

Names and Identifiers

• 1,3-Octadecanediol,2-amino-, (2R,3S)-rel-
• Dihydro-D-erythro-Sphingosine
• Dihydrosphingosine
• DL -ERYTHRO -DIHYDROSPHINGOSINE
• AC1NSNJI
• all-trans-spheroiden-2-one
• C15903
• CHEBI:62480
• CPD-11466
• D-(+)-erythro-dihydrosphingosine
• erothry-sphinganine
• spheroiden-2-one
• Spheroidenon
• Spheroidenone
• sphinganine
• DL-erythro-Dihydrosphingosine
• NS00079385
• 2-amino-1,3-octadecanediol
• J-006709
• MLS000028682
• EINECS 236-933-7
• FT-0630428
• A820694
• A-6850
• CS-0185609
• 3102-56-5
• HMS2232A24
• MFCD00051176
• NCGC00015362-03
• FT-0634669
• 2-azanyloctadecane-1,3-diol
• DL-Dihydrosphingosine, >=98%, synthetic
• SPB 18:0;2O
• DL-1,3-Dihydroxy-2-aminooctadecane
• HMS3374M10
• 2-Amino-octadecane-1,3-diol
• DL-dihydrosphingosine
• DL-1,3-DIHYDROXY-2-AMINO-OCTADECANE
• 1,3-Octadecanediol, 2-amino-, (R*,R*)-
• 73938-69-9
• SMR000058664
• DTXSID00860166
• OTKJDMGTUTTYMP-UHFFFAOYSA-N
• HY-W127372
• 1,3-Dihydroxy-2-aminooctadecane
• FT-0667028
• SY351065
• MFCD07371371
• FT-0773821
• 1,3-DIHYDROXY-2-AMINO-OCTADECANE
• 2-Aminooctadecane-1,3-diol
• HMS3374F11
• 13552-09-5
• 2-amino-3-hydroxyoctadecanol
• Q27120740
• SCHEMBL40591
• D-threo-Dihydrosphingosine
• CHEBI:46968
• DB-082058
• DB-043316
• DB-346941
• DB-047953
• DL-Erythro-dihydrosphingosine synthetic

• InChIKey： OTKJDMGTUTTYMP-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H39NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)17(19)16-20/h17-18,20-21H,2-16,19H2,1H3
• SMILES： CCCCCCCCCCCCCCCC(C(CO)N)O

Computed Properties

• Exact Mass: 301.298
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 16
• Monoisotopic Mass: 301.298
• Heavy Atom Count: 21
• Complexity: 200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 66.5A^2

Experimental Properties

• LogP: 4.84850
• PSA: 66.48000
• Refractive Index: 1.477
• Water Partition Coefficient: Soluble in water (partly miscible), chloroform, 100% warm ethanol (25 mg/ml), warm DMSO (25 mg/ml), and methanol.
• Boiling Point: 446.2±25.0 °C at 760 mmHg
• Melting Point: 70-72°C
• Vapor Pressure: 0.0±2.4 mmHg at 25°C
• Flash Point: 223.7±23.2 °C
• Solubility: chloroform/methanol (9:1): 20 mg/mL, clear, colorless to faintly yellow
• Color/Form: white
• Solubility: Soluble in chloroform and methanol
• Density: 0.9±0.1 g/cm3